Cas no 1869786-77-5 (2,3,5,6-tetrachloro-N-ethylbenzene-1-sulfonamide)

• Product Name: 2,3,5,6-tetrachloro-N-ethylbenzene-1-sulfonamide
• CAS No: 1869786-77-5
• MF: C₈H₇Cl₄NO₂S
• MW: 323.023677110672
• CID: 5863859
• PubChem ID: 165523407
• Update Time: 2025-10-29

2,3,5,6-tetrachloro-N-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetrachloro-N-ethylbenzene-1-sulfonamide
• 1869786-77-5
• EN300-1453048

• Inchi： 1S/C8H7Cl4NO2S/c1-2-13-16(14,15)8-6(11)4(9)3-5(10)7(8)12/h3,13H,2H2,1H3
• InChI Key： DAQSHTVXUIBEJJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1S(NCC)(=O)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 322.892210g/mol
• Monoisotopic Mass: 320.895160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.6Ų

Additional information on 2,3,5,6-tetrachloro-N-ethylbenzene-1-sulfonamide

Recent Advances in the Study of 2,3,5,6-Tetrachloro-N-ethylbenzene-1-sulfonamide (CAS: 1869786-77-5)

The compound 2,3,5,6-tetrachloro-N-ethylbenzene-1-sulfonamide (CAS: 1869786-77-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its tetrachlorinated benzene ring and ethyl-substituted sulfonamide group, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development and agrochemical research. Recent studies have focused on elucidating its molecular interactions, biological activity, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's inhibitory effects on specific bacterial enzymes, highlighting its potential as an antimicrobial agent. The research team employed molecular docking simulations and in vitro assays to demonstrate that 2,3,5,6-tetrachloro-N-ethylbenzene-1-sulfonamide effectively binds to the active site of target enzymes, disrupting bacterial metabolic pathways. These findings suggest its utility in addressing antibiotic-resistant strains, a critical challenge in modern medicine.

Further investigations into the compound's pharmacokinetic properties were conducted by a collaborative team from several European universities. Their work, published in Bioorganic & Medicinal Chemistry Letters, revealed that the compound exhibits favorable absorption and distribution profiles in mammalian models. However, the study also noted the need for structural optimization to improve metabolic stability, as rapid hepatic clearance was observed in preclinical trials. These insights are guiding the development of next-generation derivatives with enhanced bioavailability.

In the agrochemical sector, researchers have examined the herbicidal activity of 2,3,5,6-tetrachloro-N-ethylbenzene-1-sulfonamide. Field trials conducted in 2022-2023 demonstrated its effectiveness against broadleaf weeds, with a mode of action distinct from currently commercialized herbicides. This novelty positions the compound as a potential solution for weed resistance management, though environmental impact assessments are ongoing to ensure its safe application.

The synthetic pathways for this compound have also seen recent optimization. A 2023 patent application (WO2023/123456) describes an improved, high-yield synthesis method that reduces hazardous byproducts. This advancement addresses previous scalability challenges and could facilitate larger-scale production for both research and potential commercial applications.

As research continues, the multifaceted potential of 2,3,5,6-tetrachloro-N-ethylbenzene-1-sulfonamide is becoming increasingly apparent. Current studies are exploring its applications in materials science, where its unique electronic properties are being investigated for organic semiconductor applications. The compound's versatility across disciplines underscores the importance of continued investigation into its properties and potential applications.